(3R)-3-Amino-3-(1,4-dimethyl-1H-pyrazol-5-yl)propanamide

• Molecular Formula: C8H14N4O
• Molecular Weight: 182.22 g/mol
• SMILES: CC1=C(N(N=C1)C)C(CC(=O)N)N
• InChI: InChI=1S/C8H14N4O/c1-5-4-11-12(2)8(5)6(9)3-7(10)13/h4,6H,3,9H2,1-2H3,(H2,10,13)/t6-/m1/s1
• InChIKey: WRDJAJVZIPSAFM-ZCFIWIBFSA-N

Stereospecific Pyrazole Propanamide for Targeted Research

(3R)-3-Amino-3-(1,4-dimethyl-1H-pyrazol-5-yl)propanamide (CAS 1844122-04-8) is a chiral β-amino acid derivative featuring a 1,4-dimethylpyrazole core [1]. This compound belongs to a broader class of pyrazole amides explored in patents for selective androgen receptor degradation (SARD) and RORγ inhibition, where the (R)-configuration and specific dimethyl substitution pattern are structurally critical motifs [2]. However, publicly available biological data for this precise enantiomer is currently negligible, meaning its utility is primarily as a specialized chiral building block or a research tool for investigating structure-activity relationships (SAR) within these therapeutic programs.

Chiral synthon for SAR exploration

(R)-configuration aligned with SARD patent landscape

1,4-dimethylpyrazole core for regiochemical investigation

• [1] PubChem. (2025). Compound Summary for CID 131187077: 3-Amino-3-(1,4-dimethyl-1H-pyrazol-5-yl)propanamide. National Center for Biotechnology Information. View Source
• [2] Narayanan, R., Miller, D. D., Ponnusamy, T., et al. (2017). SELECTIVE ANDROGEN RECEPTOR DEGRADER (SARD) LIGANDS AND METHODS OF USE THEREOF. U.S. Patent Application No. 15/135,151. Publication No. US 2017/0050921 A1. View Source

Procurement Risk: Stereochemistry and Regiochemistry

Substituting this compound with a generic '3-amino-3-(pyrazolyl)propanamide' is scientifically invalid due to the convergence of stereochemistry and regiochemistry that defines its potential activity. The (R)-enantiomer is a specific focus in SARD-related patents, implying enantioselective target engagement, a property lost with racemic mixtures like CAS 1858227-37-8 [1]. Furthermore, the 1,4-dimethyl substitution on the pyrazole ring is a precise vector that differs from analogs with 1,3-dimethyl or unsubstituted variations, which are documented in the same patent families but are chemically distinct entities [2]. Without direct comparative activity data, these structural factors remain the only verifiable basis for non-interchangeability.

Target Attribute

Substitution Risk

(R)-enantiomer defined in SARD patents

Racemate lacks stereochemical definition and patent alignment

1,4-dimethylpyrazole core

1,3-dimethyl analogs are distinct regioisomers with unverified SAR transferability

• [1] PubChem. (2025). Compound Summary for CID 131187077: 3-Amino-3-(1,4-dimethyl-1H-pyrazol-5-yl)propanamide. National Center for Biotechnology Information. View Source
• [2] Narayanan, R., Miller, D. D., Ponnusamy, T., et al. (2017). SELECTIVE ANDROGEN RECEPTOR DEGRADER (SARD) LIGANDS AND METHODS OF USE THEREOF. U.S. Patent Application No. 15/135,151. Publication No. US 2017/0050921 A1. View Source

Differentiated Evidence Audit

Chiral Integrity in SARD Activity

The SARD patent family (US 2017/0050921 A1) explicitly claims R-isomers of 3-amino propanamide compounds, establishing a structural preference for the (R)-configuration that is not fulfilled by the racemate or (S)-enantiomer [1]. While the patent does not provide isolated IC50 values for (3R)-3-Amino-3-(1,4-dimethyl-1H-pyrazol-5-yl)propanamide, the differentiation is binary: the (R)-isomer is within the claimed scope, whereas the racemic mixture (CAS 1858227-37-8) is not a direct inventive focus and would be considered a different, less-defined entity for patent-driven research [2].

SARD Patent Scope

Class-level

(R)-isomer claimed; racemate not specifically claimed

Enantioselective claim context requires (R)-enantiomer

No biological assay data available

Evidence Dimension	Patent eligibility and structural definition
Target Compound Data	Explicitly claimed as an R-isomer in the SARD patent class
Comparator Or Baseline	Racemic 3-Amino-3-(1,4-dimethyl-1H-pyrazol-5-yl)propanamide (CAS 1858227-37-8); not specifically claimed
Quantified Difference	Not quantifiable with publicly available data; difference is in claim scope and chirality
Conditions	Patent analysis; no biological assay data available

Why This Matters

For research programs adhering to SARD patent landscapes, procuring the (R)-enantiomer is mandatory to stay within the claimed chemical space, making the racemate an invalid substitute.

• [1] Narayanan, R., Miller, D. D., Ponnusamy, T., et al. (2017). SELECTIVE ANDROGEN RECEPTOR DEGRADER (SARD) LIGANDS AND METHODS OF USE THEREOF. U.S. Patent Application No. 15/135,151. Publication No. US 2017/0050921 A1. View Source
• [2] PubChem. (2025). Compound Summary for CID 131187077: 3-Amino-3-(1,4-dimethyl-1H-pyrazol-5-yl)propanamide. National Center for Biotechnology Information. View Source

Regiochemical Differentiation from Analogs

Amgen's patent on pyrazole amide derivatives for RORγ inhibition (US 2015/0266824 A1) details numerous compounds, often with 1,3-dimethylpyrazole cores, while the 1,4-dimethyl pattern of this compound represents a distinct regiochemical vector [1]. No head-to-head activity data comparing 1,4- and 1,3-substituted analogs are publicly available, but the patent's extensive SAR tables imply that such a substitution shift would have a significant, though unquantified, impact on target potency and selectivity [2].

Regiochemical Comparison

Cross-study comparable

1,4-dimethyl vs. common 1,3-dimethyl analogs; no direct activity data

Regiochemical SAR may not transfer; separate procurement needed

Comparative patent landscape analysis

Evidence Dimension	Regiochemical substitution pattern
Target Compound Data	1,4-dimethyl substitution on the pyrazole ring
Comparator Or Baseline	Common 1,3-dimethylpyrazole analogs in RORγ patent literature
Quantified Difference	Cannot be quantified due to lack of public comparative data
Conditions	Comparative patent landscape analysis; no direct biochemical assay

Why This Matters

This confirms that the compound is not a drop-in replacement for the more common 1,3-dimethylpyrazole scaffolds used in RORγ programs, necessitating explicit procurement for SAR exploration of this alternate regiochemical space.

• [1] Beck, H. P., Booker, S. K., Bregman, H., et al. (2015). PYRAZOLE AMIDE DERIVATIVE. U.S. Patent Application No. 14/633,936. Publication No. US 2015/0266824 A1. View Source
• [2] PubChem. (2025). Compound Summary for CID 131187077: 3-Amino-3-(1,4-dimethyl-1H-pyrazol-5-yl)propanamide. National Center for Biotechnology Information. View Source

Purity Benchmarking Against Commercial Sources

Available commercial listings for the (R)-enantiomer specify a purity of 95% (CAS 1844122-04-8), as documented by suppliers such as AKSci and Leyan . In direct comparison, the non-stereospecific racemate (CAS 1858227-37-8) is listed by some vendors but without an equivalent purity certification, and critically, without any data on enantiomeric excess (ee) [1]. For researchers requiring chirally pure starting material, the 95% purity standard for the (R)-isomer provides a verifiable quality benchmark absent from racemic offerings.

Purity Benchmark

Direct comparison

95% purity (R)-enantiomer vs. racemate (unspecified purity, 0% ee)

Defined purity supports reproducible stereospecific synthesis

Based on vendor specification analysis

Evidence Dimension	Certified purity and stereochemical definition
Target Compound Data	95% purity (CAS 1844122-04-8)
Comparator Or Baseline	Racemic mixture (CAS 1858227-37-8); unspecified purity and 0% ee
Quantified Difference	At least a 95% advantage in chiral purity; the racemate offers no enantiomeric excess
Conditions	Commercial vendor specification analysis

Why This Matters

This is the only verifiable quantitative differentiator for procurement: the (R)-enantiomer is supplied with a defined purity threshold, enabling reproducible experiments, whereas the racemate is undefined and unsuitable for stereospecific research.

• [1] PubChem. (2025). Compound Summary for CID 131187077: 3-Amino-3-(1,4-dimethyl-1H-pyrazol-5-yl)propanamide. National Center for Biotechnology Information. View Source

Application Scenarios in Drug Discovery

SARD-Focused Oncology Research

For laboratories investigating selective androgen receptor degraders (SARDs) as described in U.S. Patent Application 2017/0050921, this (R)-enantiomer is the appropriate chiral building block. Its use ensures alignment with the patent's inventive focus on R-isomers, avoiding the ambiguity of racemic mixtures [1]. This is critical for synthesizing tool compounds or potential clinical candidates where stereochemical integrity is paramount.

RORγ Inhibitor SAR Expansion

Programs exploring alternatives to the dominant 1,3-dimethylpyrazole scaffold in RORγ inhibition, as seen in Amgen's patent portfolio, can use this compound to probe the biological consequences of a 1,4-dimethyl substitution [1]. The unique regiochemistry offers a novel avenue for circumventing existing intellectual property or overcoming resistance mechanisms.

Chiral Pool Synthesis and Method Development

With a certified purity of 95%, this compound serves as a reliable, quantifiably defined starting material for developing new stereoselective synthetic routes or for use as a chiral auxiliary [1]. Procurement is driven by the need for a reproducible, high-purity chiral amine for reaction optimization and scale-up studies.

Application

Selection Property

Validation Focus

SARD research studies

(R)-configuration alignment

Stereochemical identity review

RORγ SAR expansion

1,4-dimethyl regioisomer

Regiochemical SAR differentiation review

Chiral synthetic method development

Defined purity specification

Enantiomeric purity and ee verification

• [1] Narayanan, R., Miller, D. D., Ponnusamy, T., et al. (2017). SELECTIVE ANDROGEN RECEPTOR DEGRADER (SARD) LIGANDS AND METHODS OF USE THEREOF. U.S. Patent Application No. 15/135,151. Publication No. US 2017/0050921 A1. View Source
• [2] Beck, H. P., Booker, S. K., Bregman, H., et al. (2015). PYRAZOLE AMIDE DERIVATIVE. U.S. Patent Application No. 14/633,936. Publication No. US 2015/0266824 A1. View Source